Cas no 2320178-70-7 (6-methyl(1-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)aminopyridine-2-carbonitrile)

• Product Name: 6-methyl(1-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)aminopyridine-2-carbonitrile
• CAS No: 2320178-70-7
• MF: C₁₆H₁₆N₈
• MW: 320.3518409729
• CID: 5327433
• Update Time: 2025-06-10

6-methyl(1-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)aminopyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(methyl(1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)amino)picolinonitrile
• 6-[methyl-[1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]amino]pyridine-2-carbonitrile
• 6-methyl(1-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)aminopyridine-2-carbonitrile

• Inchi： 1S/C16H16N8/c1-11-19-20-15-6-7-16(21-24(11)15)23-9-13(10-23)22(2)14-5-3-4-12(8-17)18-14/h3-7,13H,9-10H2,1-2H3
• InChI Key： CEMPPQDYOMRHTM-UHFFFAOYSA-N
• SMILES： N1(C2C=CC3=NN=C(C)N3N=2)CC(C1)N(C1C=CC=C(C#N)N=1)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 498
• XLogP3: 1.6
• Topological Polar Surface Area: 86.2

Additional information on 6-methyl(1-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)aminopyridine-2-carbonitrile

6-Methyl(1-{3-Methyl-1,2,4-Triazolo[4,3-b]Pyridazin-6-Yl}Azetidin-3-Yl)Aminopyridine-2-Carbonitrile: A Comprehensive Overview

The compound 6-methyl(1-{3-methyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)aminopyridine-2-carbonitrile, identified by the CAS number 2320178707, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, which are known for their versatile structures and wide-ranging functionalities. The molecule's structure incorporates a pyridine ring fused with a triazole moiety, along with an azetidine ring and a cyano group, making it a complex yet intriguing molecule for further exploration.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecules. The synthesis of this compound typically involves multi-step processes, including nucleophilic substitutions, cyclizations, and coupling reactions. Researchers have employed various strategies to optimize the yield and purity of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high product quality. These methods not only highlight the ingenuity of modern synthetic techniques but also underscore the importance of green chemistry principles in minimizing environmental impact.

The structural complexity of this compound lends itself to diverse applications. One of the most promising areas is its potential as a pharmacological agent. The presence of heteroaromatic rings and nitrogen atoms in its structure suggests strong binding affinities to various biological targets. Recent studies have explored its activity as an inhibitor of certain enzyme systems, which could pave the way for its use in treating metabolic disorders or neurodegenerative diseases. Additionally, the cyano group at position 2 of the pyridine ring introduces electron-withdrawing effects, further enhancing its reactivity and bioavailability.

Another area of interest is its application in materials science. The molecule's rigid structure and conjugated system make it a candidate for use in organic electronics. Researchers have investigated its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices. Preliminary results indicate that it exhibits favorable electronic properties, such as high electron mobility and stability under ambient conditions. These findings suggest that it could be integrated into next-generation electronic materials, contributing to advancements in renewable energy technologies.

In terms of chemical synthesis, this compound serves as a valuable building block for constructing larger molecular frameworks. Its azetidine ring provides a unique site for further functionalization, enabling the creation of libraries of related compounds for high-throughput screening. This approach has been instrumental in drug discovery programs aimed at identifying novel therapeutic agents with improved efficacy and reduced side effects.

The study of this compound also highlights the importance of computational chemistry in modern research. Advanced molecular modeling techniques have been employed to predict its physical and chemical properties accurately. For example, density functional theory (DFT) calculations have provided insights into its electronic structure and reactivity patterns. Such computational tools not only aid in understanding the molecule's behavior but also guide experimentalists in designing more efficient synthesis pathways.

In conclusion, 6-methyl(1-{3-methyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)aminopyridine-2-carbonitrile represents a fascinating example of how complex organic molecules can be harnessed for diverse applications across multiple disciplines. Its intricate structure offers ample opportunities for further research and development, particularly in pharmaceuticals and materials science. As our understanding of this compound deepens through ongoing studies and innovative methodologies, it is poised to make significant contributions to both academic and industrial advancements.